Cas no 652160-96-8 (2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-)
652160-96-8 structure
Product Name:2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-
CAS No:652160-96-8
MF:C14H18N4O2
MW:274.318322658539
CID:401943
PubChem ID:516688
Update Time:2025-04-19
2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-
- 5-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidine-2,4-diamine
- CHEMBL177819
- 5-[2-(3,4-Dimethoxy-phenyl)-ethyl]-pyrimidine-2,4-diamine
- 652160-96-8
- DTXSID60333669
- BDBM50391250
- Ro-12-6099
- Ro-126099
-
- Inchi: 1S/C14H18N4O2/c1-19-11-6-4-9(7-12(11)20-2)3-5-10-8-17-14(16)18-13(10)15/h4,6-8H,3,5H2,1-2H3,(H4,15,16,17,18)
- InChI Key: LNSYUYYLOWGAGN-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CCC1=CN=C(N)N=C1N)OC
Computed Properties
- Exact Mass: 274.14314
- Monoisotopic Mass: 274.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- PSA: 96.28
2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
652160-96-8 (2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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